Cas no 526201-34-3 (Pentasiloxane, 1,1,1,3,3,5,7,7,9,9,9-undecamethyl-5-undecyl-)

• Product Name: Pentasiloxane, 1,1,1,3,3,5,7,7,9,9,9-undecamethyl-5-undecyl-
• CAS No: 526201-34-3
• MF: C₂₂H₅₆O₄Si₅
• MW: 525.105152130127
• CID: 359233
• PubChem ID: 71365572
• Update Time: 2025-04-19

Pentasiloxane, 1,1,1,3,3,5,7,7,9,9,9-undecamethyl-5-undecyl- Chemical and Physical Properties

Names and Identifiers

• Pentasiloxane, 1,1,1,3,3,5,7,7,9,9,9-undecamethyl-5-undecyl-
• bis[[dimethyl(trimethylsilyloxy)silyl]oxy]-methyl-undecylsilane
• 1,1,1,3,3,5,7,7,9,9,9-Undecamethyl-5-undecylpentasiloxane
• 526201-34-3
• DTXSID40788976

• Inchi： 1S/C22H56O4Si5/c1-13-14-15-16-17-18-19-20-21-22-31(12,25-29(8,9)23-27(2,3)4)26-30(10,11)24-28(5,6)7/h13-22H2,1-12H3
• InChI Key： RLAAANJNMDPUDF-UHFFFAOYSA-N
• SMILES： [Si](C)(CCCCCCCCCCC)(O[Si](C)(C)O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 524.30258
• Monoisotopic Mass: 524.30249294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92